Cas no 83852-59-9 (2H-Pyran-2-acetic acid,6-[(1S,2S,3S,5R)-5-[(2S,2'R,3'R,4S,5S,5'R)-5'-ethyloctahydro-2'-hydroxy-5'-[(1S)-1-hydroxyethyl]-2,3',4-trimethyl[2,2'-bifuran]-5-yl]-2-hydroxy-1,3-dimethyl-4-oxoheptyl]tetrahydro-2-hydroxy-a,3,5-trimethyl-, (aS,2R,3R,5S,6S)- (9CI))

2H-Pyran-2-acetic acid,6-[(1S,2S,3S,5R)-5-[(2S,2'R,3'R,4S,5S,5'R)-5'-ethyloctahydro-2'-hydroxy-5'-[(1S)-1-hydroxyethyl]-2,3',4-trimethyl[2,2'-bifuran]-5-yl]-2-hydroxy-1,3-dimethyl-4-oxoheptyl]tetrahydro-2-hydroxy-a,3,5-trimethyl-, (aS,2R,3R,5S,6S)- (9CI) structure
83852-59-9 structure
Product Name:2H-Pyran-2-acetic acid,6-[(1S,2S,3S,5R)-5-[(2S,2'R,3'R,4S,5S,5'R)-5'-ethyloctahydro-2'-hydroxy-5'-[(1S)-1-hydroxyethyl]-2,3',4-trimethyl[2,2'-bifuran]-5-yl]-2-hydroxy-1,3-dimethyl-4-oxoheptyl]tetrahydro-2-hydroxy-a,3,5-trimethyl-, (aS,2R,3R,5S,6S)- (9CI)
CAS No:83852-59-9
MF:C34H60O10
MW:628.834212303162
CID:723504
PubChem ID:163394
Update Time:2025-04-19

2H-Pyran-2-acetic acid,6-[(1S,2S,3S,5R)-5-[(2S,2'R,3'R,4S,5S,5'R)-5'-ethyloctahydro-2'-hydroxy-5'-[(1S)-1-hydroxyethyl]-2,3',4-trimethyl[2,2'-bifuran]-5-yl]-2-hydroxy-1,3-dimethyl-4-oxoheptyl]tetrahydro-2-hydroxy-a,3,5-trimethyl-, (aS,2R,3R,5S,6S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-acetic acid,6-[(1S,2S,3S,5R)-5-[(2S,2'R,3'R,4S,5S,5'R)-5'-ethyloctahydro-2'-hydroxy-5'-[(1S)-1-hydroxyethyl]-2,3',4-trimethyl[2,2'-bifuran]-5-yl]-2-hydroxy-1,3-dimethyl-4-oxoheptyl]tetrahydro-2-hydroxy-a,3,5-trimethyl-, (aS,2R,3R,5S,6S)- (9CI)
    • 2-[6-[6-[5-[5-ethyl-2-hydroxy-5-(1-hydroxyethyl)-3-methyloxolan-2-yl]-3,5-dimethyloxolan-2-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-2-hydroxy-3,5-dimethyloxan-2-yl]propanoic acid
    • 2H-Pyran-2-acetic acid,6-[(1S,2S,3S,5R)-5-[(2S,2'R,3'R,4S,5S,5'R)-5'-ethyloctahydro-2'-hydroxy-5'-[(1S)-1-hydroxyethyl]-2,3',
    • 2H-Pyran-2-acetic acid,6-[(1S,2S,3S,5R)-5-[(2S,2'R,3'R,4S,5S,5'R)-5'-ethyloctahydro-2'-hydroxy-5'-[(1S)-1-hydroxyethyl]-2,3',4-trimethyl[2,2'-bifuran]-5-yl]-2-hydroxy-1,3-dimethyl-4-oxoheptyl]tetrahyd
    • ferensimycin A
    • 2-(6-{6-[5'-Ethyl-2'-hydroxy-5'-(1-hydroxyethyl)-2,3',4-trimethyl[2,2'-bioxolan]-5-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl}-2-hydroxy-3,5-dimethyloxan-2-yl)propanoic acid
    • 83852-59-9
    • DTXSID701003957
    • X 14889B
    • (2S)-20-De(1-hydroxypropyl)-20-(1-hydroxyethyl)-2-methyllysocellin
    • X-14889B
    • Lysocellin, 20-de(1-hydroxypropyl)-20-(1-hydroxyethyl)-2-methyl-, (2S)-
    • Antibiotic 5057A
    • Antibiotic X 14889B
    • Inchi: 1S/C34H60O10/c1-12-25(29-18(4)15-31(11,42-29)34(41)20(6)16-32(13-2,44-34)24(10)35)27(37)21(7)26(36)22(8)28-17(3)14-19(5)33(40,43-28)23(9)30(38)39/h17-26,28-29,35-36,40-41H,12-16H2,1-11H3,(H,38,39)
    • InChI Key: KBMHUXNBEGGVEI-UHFFFAOYSA-N
    • SMILES: O1C(CC)(C(C)O)CC(C)C1(C1(C)CC(C)C(C(CC)C(C(C)C(C(C)C2C(C)CC(C)C(C(C(=O)O)C)(O)O2)O)=O)O1)O

Computed Properties

  • Exact Mass: 628.418648
  • Monoisotopic Mass: 628.418648
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 12
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 16
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 163
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.13
  • Boiling Point: 745.3°C at 760 mmHg
  • Flash Point: 224.2°C
  • Refractive Index: 1.507
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent